Cas no 58905-15-0 (1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-)

1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)- structure
58905-15-0 structure
Product Name:1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
CAS No:58905-15-0
MF:C11H11N3O
MW:201.224541902542
CID:340468
PubChem ID:13259982
Update Time:2025-04-19

1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
    • 1-phenyl-2-(1,2,4-triazol-1-yl)propan-1-one
    • SCHEMBL9795396
    • 2-(1,2,4-triazol-1-yl)-propiophenone
    • 58905-15-0
    • 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one
    • DTXSID70532707
    • LETRNIJKNXQLRE-UHFFFAOYSA-N
    • Inchi: 1S/C11H11N3O/c1-9(14-8-12-7-13-14)11(15)10-5-3-2-4-6-10/h2-9H,1H3
    • InChI Key: LETRNIJKNXQLRE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C(C)N1C=NC=N1

Computed Properties

  • Exact Mass: 201.09033
  • Monoisotopic Mass: 201.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78
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